Cas no 86969-22-4 (Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 2-(4-methylphenyl)-)

• Product name: Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 2-(4-methylphenyl)-
• CAS No: 86969-22-4
• MF: C₁₃H₁₁N₃O
• MW: 225.245942354202
• CID: 659979
• PubChem ID: 10727895

Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 2-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 2-(4-methylphenyl)-
• 2-(4-methylphenyl)-1H-pyrazolo[1,5-a]pyrimidin-7-one
• DTXSID90444050
• 86969-22-4

• Inchi： InChI=1S/C13H11N3O/c1-9-2-4-10(5-3-9)11-8-12-14-7-6-13(17)16(12)15-11/h2-8,15H,1H3
• InChI Key： RMUNXZFILAWBFV-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)C2=CC3=NC=CC(=O)N3N2

Computed Properties

• Exact Mass: 225.090211983g/mol
• Monoisotopic Mass: 225.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 44.7Ų